Cas no 2228312-38-5 (5-(2-bromopropyl)-1-(propan-2-yl)-1H-pyrazole)

• Product Name: 5-(2-bromopropyl)-1-(propan-2-yl)-1H-pyrazole
• CAS No: 2228312-38-5
• MF: C₉H₁₅BrN₂
• MW: 231.132801294327
• CID: 6541368
• PubChem ID: 165789858
• Update Time: 2025-07-19

5-(2-bromopropyl)-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromopropyl)-1-(propan-2-yl)-1H-pyrazole
• EN300-1923849
• 2228312-38-5

• Inchi： 1S/C9H15BrN2/c1-7(2)12-9(4-5-11-12)6-8(3)10/h4-5,7-8H,6H2,1-3H3
• InChI Key： DPCOVZSTCIALEI-UHFFFAOYSA-N
• SMILES： BrC(C)CC1=CC=NN1C(C)C

Computed Properties

• Exact Mass: 230.04186g/mol
• Monoisotopic Mass: 230.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(2-bromopropyl)-1-(propan-2-yl)-1H-pyrazole

Comprehensive Overview of 5-(2-bromopropyl)-1-(propan-2-yl)-1H-pyrazole (CAS No. 2228312-38-5)

The compound 5-(2-bromopropyl)-1-(propan-2-yl)-1H-pyrazole (CAS No. 2228312-38-5) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This pyrazole derivative is characterized by the presence of a bromopropyl group and an isopropyl substituent, which contribute to its distinct chemical behavior. Researchers and industry professionals are increasingly interested in this compound for its versatility in synthetic chemistry and material science.

One of the key features of 5-(2-bromopropyl)-1-(propan-2-yl)-1H-pyrazole is its role as an intermediate in the synthesis of more complex molecules. The bromine atom in the bromopropyl group makes it a valuable candidate for further functionalization through nucleophilic substitution reactions. This property is particularly relevant in the development of pharmaceutical intermediates and agrochemicals, where precise molecular modifications are often required. The compound's pyrazole core also offers stability and reactivity, making it a preferred choice for researchers exploring new chemical pathways.

In the context of current trends, the demand for custom synthesis and high-purity chemicals has surged, driven by advancements in drug discovery and material engineering. 5-(2-bromopropyl)-1-(propan-2-yl)-1H-pyrazole aligns with these trends, as it can be tailored to meet specific research or industrial needs. For instance, its potential use in catalysis and polymer chemistry has been explored, with promising results. The compound's ability to act as a building block for heterocyclic compounds further enhances its appeal in academic and commercial settings.

Another area of interest is the compound's relevance to green chemistry initiatives. As industries strive to reduce their environmental footprint, the development of efficient and sustainable synthetic routes has become a priority. 5-(2-bromopropyl)-1-(propan-2-yl)-1H-pyrazole can be synthesized using methods that minimize waste and energy consumption, aligning with the principles of sustainable chemistry. This aspect is particularly appealing to researchers focusing on eco-friendly alternatives in chemical manufacturing.

From a technical standpoint, the physical and chemical properties of 5-(2-bromopropyl)-1-(propan-2-yl)-1H-pyrazole are well-documented. The compound typically appears as a colorless to pale yellow liquid or solid, depending on the purification process. Its molecular weight and solubility profile make it suitable for a range of solvents, including polar and non-polar options. These characteristics are critical for its handling and application in laboratory and industrial settings.

The safety profile of 5-(2-bromopropyl)-1-(propan-2-yl)-1H-pyrazole is another important consideration. While it is not classified as a hazardous material, proper handling procedures should always be followed to ensure safe usage. This includes the use of personal protective equipment (PPE) and adherence to standard laboratory protocols. The compound's stability under normal conditions further supports its suitability for various applications.

In summary, 5-(2-bromopropyl)-1-(propan-2-yl)-1H-pyrazole (CAS No. 2228312-38-5) is a versatile and valuable compound with broad applicability in modern chemistry. Its unique structural features, combined with its potential for customization, make it a standout choice for researchers and industry professionals alike. As the demand for innovative chemical solutions continues to grow, this compound is poised to play a pivotal role in shaping the future of synthetic and applied chemistry.